Cas no 1617547-32-6 ((1-Methyl-1H-indol-3-yl)boronic acid)
1617547-32-6 structure
Product Name:(1-Methyl-1H-indol-3-yl)boronic acid
CAS No:1617547-32-6
MF:C9H10BNO2
MW:174.992202281952
CID:4702450
PubChem ID:67039865
Update Time:2023-08-14
(1-Methyl-1H-indol-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (1-Methyl-1H-indol-3-yl)boronic acid
- 1-Methylindole-3-boronic Acid
-
- Inchi： 1S/C9H10BNO2/c1-11-6-8(10(12)13)7-4-2-3-5-9(7)11/h2-6,12-13H,1H3
- InChI Key： UPJKNBOZKSPTGC-UHFFFAOYSA-N
- SMILES： OB(C1=CN(C)C2C=CC=CC=21)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 189
- Topological Polar Surface Area: 45.4
(1-Methyl-1H-indol-3-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM210712-1g |
(1-Methyl-1H-indol-3-yl)boronic acid |
1617547-32-6 | 95 % | 1g |
$890 | 2021-08-04 | |
| Chemenu | CM210712-1g |
(1-Methyl-1H-indol-3-yl)boronic acid |
1617547-32-6 | 95%+ | 1g |
$886 | 2023-02-02 | |
| Enamine | EN300-151993-0.1g |
(1-methyl-1H-indol-3-yl)boronic acid |
1617547-32-6 | 0.1g |
$175.0 | 2023-06-05 | ||
| Enamine | EN300-151993-0.25g |
(1-methyl-1H-indol-3-yl)boronic acid |
1617547-32-6 | 0.25g |
$183.0 | 2023-06-05 | ||
| Enamine | EN300-151993-0.5g |
(1-methyl-1H-indol-3-yl)boronic acid |
1617547-32-6 | 0.5g |
$190.0 | 2023-06-05 | ||
| Enamine | EN300-151993-1.0g |
(1-methyl-1H-indol-3-yl)boronic acid |
1617547-32-6 | 1g |
$199.0 | 2023-06-05 | ||
| Enamine | EN300-151993-2.5g |
(1-methyl-1H-indol-3-yl)boronic acid |
1617547-32-6 | 2.5g |
$389.0 | 2023-06-05 | ||
| Enamine | EN300-151993-5.0g |
(1-methyl-1H-indol-3-yl)boronic acid |
1617547-32-6 | 5g |
$576.0 | 2023-06-05 | ||
| Enamine | EN300-151993-10.0g |
(1-methyl-1H-indol-3-yl)boronic acid |
1617547-32-6 | 10g |
$855.0 | 2023-06-05 | ||
| Enamine | EN300-151993-50mg |
(1-methyl-1H-indol-3-yl)boronic acid |
1617547-32-6 | 50mg |
$359.0 | 2023-09-27 |
(1-Methyl-1H-indol-3-yl)boronic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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